Cas no 63190-58-9 (4(3H)-Quinazolinone,2,3,6-trimethyl-)
63190-58-9 structure
Product Name:4(3H)-Quinazolinone,2,3,6-trimethyl-
CAS No:63190-58-9
MF:C11H12N2O
MW:188.225782394409
CID:519598
PubChem ID:325350
Update Time:2025-04-19
4(3H)-Quinazolinone,2,3,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Quinazolinone,2,3,6-trimethyl-
- 2,3,6-trimethyl-3H-quinazolin-4-one
- 2,3,6-Trimethyl-4-oxo-3,4-dihydrochinazolin
- 3,4-dihydro-2,3,6-trimethylquinazolin-4-one
- AC1L6W21
- NSC293922
- SureCN7602321
-
- Inchi: 1S/C11H12N2O/c1-7-4-5-10-9(6-7)11(14)13(3)8(2)12-10/h4-6H,1-3H3
- InChI Key: BMWFOQLEZCMJPC-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C)C=CC=2N=C(C)N1C
Computed Properties
- Exact Mass: 188.09506
- Monoisotopic Mass: 188.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- PSA: 32.67
4(3H)-Quinazolinone,2,3,6-trimethyl- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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